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Compound of Interest

Compound Name: Rhodamine 700

Cat. No.: B1361017

Researchers, scientists, and drug development professionals handling Rhodamine 700 must
adhere to rigorous disposal protocols to ensure both laboratory safety and environmental
protection. As a fluorescent dye with potential hazards, Rhodamine 700 is classified as a
chemical that requires specialized disposal procedures. This guide provides essential, step-by-
step instructions for the safe handling and disposal of Rhodamine 700, fostering a secure
research environment.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is critical to consult your institution's specific safety
guidelines and the Safety Data Sheet (SDS) for Rhodamine 700. Personal Protective
Equipment (PPE) is mandatory when handling this chemical and its waste. Always wear
chemical-resistant gloves, safety goggles, and a lab coat.

Rhodamine 700 is harmful if swallowed and is very toxic to aquatic life with long-lasting
effects[1]. It is imperative to prevent the product from entering drains, groundwater, or any
water course[2].

Summary of Key Chemical Data

For quick reference, the following table summarizes essential information for Rhodamine 700.
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Property Data

Chemical Name Rhodamine 700

CAS Number 63561-42-2

Molecular Formula C26H26CIF3N20s5[1][3][4]

Molecular Weight 538.95 g/mol

Appearance Blue solid

Solubility Soluble in DMSO, Low solubility in water

Harmful if swallowed. Very toxic to aquatic life
Hazard Statements with long lasting effects. May intensify fire;

oxidizer. Causes skin and serious eye irritation.

Freeze (<-15 °C), Minimize light exposure. Keep
Storage container tightly closed in a dry, cool and well-

ventilated place.

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe segregation and collection of
Rhodamine 700 waste.

1. Waste ldentification and Segregation:

o All materials that have come into contact with Rhodamine 700 must be treated as
hazardous chemical waste. This includes:

o Unused or expired Rhodamine 700 powder.

o

Solutions containing Rhodamine 700.

o

Contaminated labware (e.g., pipette tips, vials, flasks, and broken glassware).

[¢]

Contaminated PPE (e.g., gloves, disposable lab coats).

[¢]

Spill cleanup materials.
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» Do not mix Rhodamine 700 waste with other chemical waste streams unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) department.

2. Waste Collection and Containerization:

o Solid Waste: Collect dry waste, such as contaminated gloves and wipes, in a designated,
leak-proof plastic bag or container. For the powder form of Rhodamine 700, avoid creating
dust. If sweeping is necessary, dampen the material slightly with water beforehand.

o Liquid Waste: Collect all aqueous and solvent-based solutions containing Rhodamine 700 in
a dedicated, chemically resistant, and sealable container.

o Sharps Waste: Contaminated sharps, such as needles and broken glass, must be placed in
a designated sharps container.

3. Container Labeling:

o Clearly label all waste containers with "Hazardous Waste," the full chemical name
"Rhodamine 700," and any other information required by your institution's EHS department,
such as the concentration and date of accumulation.

4. Storage of Waste:

o Store sealed waste containers in a designated and secure hazardous waste accumulation
area.

e This area should be well-ventilated and segregated from incompatible materials.
5. Arranging for Disposal:
o Contact your institution's EHS department to schedule a pickup for the hazardous waste.

o Follow their specific procedures for waste collection and disposal documentation. Never
dispose of Rhodamine 700 waste down the drain or in regular trash.

Visualizing the Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of
Rhodamine 700 waste.

Rhodamine 700 Disposal Workflow

Generation of
Rhodamine 700 Waste

Identify Waste Type
Soli iquid Sharps
Solid Waste Liquid Waste Contaminated Sharps
(Gloves, Wipes, Powder) (Solutions) (Glassware, Needles)

Collect in Labeled, Collect in Labeled, Place in Designated
Leak-Proof Container Sealable Container Sharps Container

Store in Designated
Hazardous Waste Area

Contact EHS for
Waste Pickup

Click to download full resolution via product page

Caption: A flowchart outlining the proper segregation and disposal procedure for Rhodamine
700 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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